Cas no 2171705-51-2 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid
- EN300-1491070
- 2171705-51-2
- 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidin-3-yl}acetic acid
-
- Inchi: 1S/C26H28N2O5/c1-2-7-23(25(31)28-13-12-17(15-28)14-24(29)30)27-26(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h2-6,8-11,17,22-23H,1,7,12-16H2,(H,27,32)(H,29,30)
- InChI Key: LMQYLFUFXSUQGL-UHFFFAOYSA-N
- SMILES: O=C(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1
Computed Properties
- Exact Mass: 448.19982200g/mol
- Monoisotopic Mass: 448.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 718
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 95.9Ų
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491070-1.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidin-3-yl}acetic acid |
2171705-51-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1491070-50mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidin-3-yl}acetic acid |
2171705-51-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1491070-100mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidin-3-yl}acetic acid |
2171705-51-2 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1491070-250mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidin-3-yl}acetic acid |
2171705-51-2 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1491070-500mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidin-3-yl}acetic acid |
2171705-51-2 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1491070-1000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidin-3-yl}acetic acid |
2171705-51-2 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1491070-2500mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidin-3-yl}acetic acid |
2171705-51-2 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1491070-5000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidin-3-yl}acetic acid |
2171705-51-2 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1491070-10000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidin-3-yl}acetic acid |
2171705-51-2 | 10000mg |
$14487.0 | 2023-09-28 |
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid
Comprehensive Overview of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid (CAS No. 2171705-51-2)
The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid (CAS No. 2171705-51-2) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for Fmoc-protected amino acid derivatives, peptide coupling reagents, and pyrrolidine-based building blocks, reflecting the growing demand for precision in drug discovery and bioconjugation technologies.
In recent years, the rise of targeted drug delivery systems and biologics development has amplified interest in compounds like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid. Its pent-4-enoyl moiety offers versatility for further functionalization, aligning with trends in click chemistry and bioorthogonal reactions. These applications are particularly relevant in oncology and immunotherapy, where site-specific modifications of peptides and proteins are critical. Searches for CAS 2171705-51-2 suppliers and Fmoc-pyrrolidine derivatives have surged, underscoring its commercial and scientific significance.
The compound’s pyrrolidin-3-yl acetic acid backbone contributes to its conformational flexibility, a sought-after property in peptidomimetic design. This aligns with the pharmaceutical industry’s focus on oral bioavailability enhancement and metabolic stability optimization. Notably, the Fmoc group in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid ensures compatibility with automated synthesizers, a feature frequently queried in forums discussing high-throughput peptide production. Laboratories prioritizing green chemistry also value its efficient deprotection under mild conditions, reducing environmental impact.
From a synthetic perspective, the compound’s CAS No. 2171705-51-2 is often cross-referenced with N-protected amino acids and heterocyclic scaffolds. Its role in constructing macrocyclic peptides—a hot topic in GPCR-targeted therapeutics—further elevates its profile. Online discussions frequently highlight its utility in kinase inhibitor development and protein-protein interaction modulators, addressing unmet needs in neurodegenerative and inflammatory diseases. The pent-4-enoyl linker also enables photocrosslinking applications, a technique gaining traction in chemical biology studies.
Quality control of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid is another area of interest, with analytical methods like HPLC purity testing and mass spectrometry characterization being common search queries. Suppliers emphasizing GMP-grade batches and custom synthesis options cater to the stringent requirements of preclinical and clinical-stage research. As the demand for precision medicine grows, this compound’s role in peptide-based diagnostics and theranostics continues to expand, solidifying its position in the life sciences market.
In summary, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid (CAS No. 2171705-51-2) bridges multiple disciplines, from medicinal chemistry to biomaterials engineering. Its adaptability to emerging technologies like AI-driven drug design and lab automation ensures sustained relevance. For researchers exploring next-generation therapeutics, this compound remains a cornerstone in innovation.
2171705-51-2 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)